Cas no 59107-51-6 (8-Chloro-naphthalen-1-ylamine)

• Product Name: 8-Chloro-naphthalen-1-ylamine
• CAS No: 59107-51-6
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD00465087
• CID: 1613547
• PubChem ID: 12385340
• Update Time: 2025-05-25

8-Chloro-naphthalen-1-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 8-chloro-
• 8-chloronaphthalen-1-amine
• 8-Chloro-1-naphthalenamine
• 8-Chloro-naphthalen-1-ylamine
• EN300-100376
• 8-chloro-1-naphthylamine
• DB-083760
• SCHEMBL4076360
• SB37830
• DTXSID70495707
• SY283505
• MFCD00465087
• CS-0095740
• W14712
• LQIZPCZWJJQIKV-UHFFFAOYSA-N
• 1-Amino-8-chloronaphthalene
• 59107-51-6
• 8-Chlor-1-naphthylamin

• MDL： MFCD00465087
• Inchi： 1S/C10H8ClN/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6H,12H2
• InChI Key： LQIZPCZWJJQIKV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC=CC(=C21)N

Computed Properties

• Exact Mass: 177.03464
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93.5-94.7 ºC
• Solubility: Almost insoluble (0.055 g/l) (25 º C),
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 8-Chloro-naphthalen-1-ylamine

8-Chloro-naphthalen-1-ylamine: A Comprehensive Overview

8-Chloro-naphthalen-1-ylamine, identified by the CAS registry number 59107-51-6, is a heterocyclic aromatic amine derivative that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure featuring a naphthalene ring system with a chlorine substituent at the 8-position and an amino group at the 1-position, exhibits versatile chemical properties and potential applications. Recent advancements in synthetic methodologies and its utilization in cutting-edge research have further underscored its importance in both academic and industrial settings.

The synthesis of 8-Chloro-naphthalen-1-ylamine has been extensively explored, with researchers employing various strategies to optimize yield and purity. One prominent approach involves the chlorination of naphthalene derivatives followed by amination through nucleophilic substitution or coupling reactions. The development of green chemistry techniques has also led to more environmentally friendly synthesis pathways, reducing the reliance on hazardous reagents and minimizing waste production. These innovations not only enhance the scalability of production but also align with global sustainability goals.

In terms of chemical properties, 8-Chloro-naphthalen-1-ylamine demonstrates remarkable stability under physiological conditions, making it a valuable candidate for biomedical applications. Its electronic structure, influenced by the electron-withdrawing chlorine atom and the electron-donating amino group, facilitates interactions with biomolecules such as proteins and nucleic acids. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, including anticancer agents and enzyme inhibitors. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in cancer progression, offering promising leads for drug development.

The application of 8-Chloro-naphthalen-1-ylamine extends beyond pharmacology into materials science, where it serves as a precursor for advanced materials such as conductive polymers and organic semiconductors. Its ability to form stable charge transfer complexes with other organic molecules has been leveraged in the design of novel electronic devices. Moreover, its role in supramolecular chemistry has been explored, with studies demonstrating its capacity to participate in π–π interactions and hydrogen bonding networks, which are critical for self-assembling systems.

Recent breakthroughs in computational chemistry have further illuminated the structural and electronic properties of 8-Chloro-naphthalen-1-ylamine. High-throughput screening methods combined with machine learning algorithms have enabled researchers to predict its reactivity under various conditions, accelerating the discovery of new applications. These computational tools have also facilitated the design of more efficient synthetic routes, reducing trial-and-error experimentation.

In conclusion, 8-Chloro-naphthalen-1-ylamine, CAS No. 59107-51-6, stands as a testament to the ingenuity of modern chemical research. Its diverse applications across multiple disciplines underscore its significance as a versatile building block in contemporary science. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly pivotal role in advancing both theoretical understanding and practical innovations.